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Compound of Interest

Compound Name: 4,4-Diethoxybutylamine

Cat. No.: B145683 Get Quote

An In-depth Technical Guide to 4,4-
Diethoxybutylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4,4-Diethoxybutylamine (CAS No: 6346-09-4). The information is compiled to

support research, development, and safety management in a laboratory and industrial setting.

Chemical Identity and Structure
4,4-Diethoxybutylamine, also known as 4-aminobutyraldehyde diethyl acetal, is an organic

compound featuring a primary amine and an acetal functional group.[1] This bifunctionality

makes it a versatile intermediate in organic synthesis.[1]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 4,4-diethoxybutan-1-amine[2]

CAS Number 6346-09-4[2][3][4]

Molecular Formula C8H19NO2[1][2][4]

SMILES CCOC(CCCN)OCC[1][2]

InChI
InChI=1S/C8H19NO2/c1-3-10-8(11-4-2)6-5-7-

9/h8H,3-7,9H2,1-2H3[1][2]

InChIKey GFLPSABXBDCMCN-UHFFFAOYSA-N[1][2]

Physicochemical Properties
The physical and chemical properties of 4,4-Diethoxybutylamine are summarized below.

These properties are essential for designing experimental conditions, purification procedures,

and for ensuring safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Weight 161.24 g/mol [2][4]

Appearance
Colorless to light yellow clear

liquid
[1]

Boiling Point 196 °C (lit.) [3][5]

Density 0.933 g/mL at 25 °C (lit.) [3][5]

Refractive Index (n20/D) 1.428 (lit.) [3][5]

Flash Point 145 °F (62.8 °C) [5]

pKa (Predicted) 10.50 ± 0.10 [5]

Solubility

Miscible in water.[3] Sparingly

soluble in Chloroform, slightly

soluble in Methanol.[5]
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Synthesis and Reactivity
4,4-Diethoxybutylamine is a valuable building block in organic chemistry.[1] The primary

amine can undergo various reactions such as alkylation, acylation, and condensation, while the

acetal group is a stable protecting group for an aldehyde, which can be deprotected under

acidic conditions.

While a specific, detailed experimental protocol for the synthesis of 4,4-Diethoxybutylamine
was not found in the provided search results, a common synthetic route for related compounds,

such as 4-Dimethylaminobutyraldehyde diethyl acetal, involves the reaction of a Grignard

reagent with triethyl orthoformate.[6] A plausible pathway for the synthesis of 4,4-
Diethoxybutylamine could be conceptualized based on this chemistry, starting from a

protected aminopropyl halide.

Plausible Synthetic Pathway for 4,4-Diethoxybutylamine

Starting Materials

Reaction Steps Final Product

Protected 3-halopropylamine
(e.g., N-Boc-3-chloropropylamine)

1. Grignard Reagent
FormationMagnesium (Mg)

Triethyl Orthoformate

2. Reaction with
Orthoformate

Grignard
Reagent 3. Deprotection of

Amine Group

Protected
Intermediate 4,4-Diethoxybutylamine

Click to download full resolution via product page

Caption: Plausible synthetic pathway for 4,4-Diethoxybutylamine.

The reactivity of this compound makes it suitable as a cross-linking reagent and an

intermediate in the synthesis of more complex molecules, including pharmaceuticals and

agrochemicals.[1]

Analytical and Spectroscopic Data
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Characterization of 4,4-Diethoxybutylamine typically involves standard analytical techniques

to confirm its structure and purity. Publicly available data indicates that spectral information has

been collected for this compound.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra are used to

elucidate the carbon-hydrogen framework of the molecule.[2]

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional

groups, such as the N-H stretches of the primary amine and C-O stretches of the ether

linkages in the acetal group.[2]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the compound and can provide structural information through fragmentation patterns.[2]

Gas Chromatography (GC): GC is often used to assess the purity of the compound.[1]

General Experimental Workflow for Chemical Characterization

Spectroscopic Analysis Physical & Purity Analysis

Data Interpretation

4,4-Diethoxybutylamine
Sample

NMR Spectroscopy
(¹H, ¹³C) IR SpectroscopyMass Spectrometry Purity Assessment

(e.g., GC)
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(Density, Refractive Index)

Structure Verification Purity Determination
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Caption: General workflow for chemical characterization.

Safety, Handling, and Storage
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Proper handling and storage of 4,4-Diethoxybutylamine are crucial to ensure laboratory

safety. The compound is classified with specific hazards that require appropriate precautions.

Table 3: GHS Hazard Information

Hazard Statement Description

H314 Causes severe skin burns and eye damage[2]

H315 Causes skin irritation[2]

Experimental Protocols for Safe Handling:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection (chemical safety goggles and face shield).[7]

Ventilation: Use only in a well-ventilated area or under a chemical fume hood to avoid

breathing vapors.[7][8] Ensure eyewash stations and safety showers are readily accessible.

[7]

Handling: Avoid contact with skin and eyes.[8] Do not ingest.[7] Wash hands thoroughly after

handling.[7][8] Keep away from heat, sparks, and open flames.[7]

Spill Management: In case of a spill, absorb with an inert material (e.g., sand, vermiculite)

and place in a suitable, labeled container for disposal.[7] Prevent spillage from entering

drains or waterways.[8]

Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed

and in a dark place under an inert atmosphere.[5] Store in a corrosives area away from

incompatible materials such as strong oxidizing agents.[7] Recommended storage is at room

temperature.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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